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Compound of Interest

Compound Name:
3,5-Dioxocyclohexanecarboxylic

acid

Cat. No.: B1356027 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3,5-Dioxocyclohexanecarboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3,5-
Dioxocyclohexanecarboxylic acid (CAS No: 42858-60-6), a versatile compound utilized as a

building block in the synthesis of pharmaceuticals and specialty chemicals.[1] Adherence to

proper safety protocols is critical when working with this substance to mitigate potential

hazards. This document outlines the material's properties, hazards, handling procedures, and

emergency responses.

Chemical and Physical Properties
3,5-Dioxocyclohexanecarboxylic acid is a solid, white to off-white compound.[2] It is

characterized by the presence of both carboxylic acid and diketone functional groups, making it

a valuable intermediate in organic synthesis.[1] Its solubility is limited in water but observable in

organic solvents like methanol and DMSO.[2][3]
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Property Value Source

CAS Number 42858-60-6 [2]

Molecular Formula C₇H₈O₄ [4]

Molecular Weight 156.138 g/mol [4]

Physical State Solid [2][5]

Appearance White to Off-White Solid [2]

Melting Point 178.5 - 180 °C [2]

Boiling Point 401.5 ± 45.0 °C (Predicted) [2]

Density 1.397 ± 0.06 g/cm³ (Predicted) [2]

pKa 4.07 ± 0.20 (Predicted) [2]

Solubility

Insoluble in water; Slightly

soluble in DMSO and

Methanol

[2][3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,5-Dioxocyclohexanecarboxylic acid is classified as a hazardous substance. The

primary hazards are associated with irritation and acute toxicity if swallowed.[6]
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Hazard Class GHS Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
GHS07 Warning

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation

GHS07 Warning

STOT, Single

Exposure
Category 3

H335: May

cause respiratory

irritation

GHS07 Warning

Source:[6][7]

Safe Handling and Storage Protocols
Proper handling and storage are essential to ensure laboratory safety and maintain the integrity

of the compound.

Engineering Controls
Work should be conducted in a well-ventilated area.[8] Use of a local exhaust ventilation

system or a chemical fume hood is recommended to minimize exposure to dust and aerosols,

especially when handling larger quantities or when dust generation is likely.[8] Safety showers

and eyewash stations must be readily accessible.

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of appropriate PPE. The following diagram

outlines a general workflow for PPE selection when handling chemical solids like 3,5-
Dioxocyclohexanecarboxylic acid.
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Start: Handling
3,5-Dioxocyclohexanecarboxylic Acid

Assess Task:
- Weighing?

- Transferring?
- Reaction setup?

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Risk of Dust
Generation?

Risk of Splash
(if in solution)?

No
Add Respiratory Protection:

- N95/FFP2 Dust Mask
- Or work in fume hood

Yes

Add Face Shield over
Safety Glasses

Yes

Final PPE Selected

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling chemical solids.
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Hygiene Measures
Handle in accordance with good industrial hygiene and safety practices.[6][8]

Wash hands thoroughly after handling the substance and before breaks.

Do not eat, drink, or smoke in the work area.

Remove and wash contaminated clothing before reuse.

Storage Conditions
Store in a cool, dark, and dry place. The recommended storage temperature is between 2-8°C.

[2] Keep containers tightly closed and store away from incompatible materials, such as strong

oxidizing agents.

Emergency Procedures
First-Aid Measures
Immediate and appropriate first aid is crucial in case of exposure. Always show the Safety Data

Sheet (SDS) to attending medical personnel.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. If skin irritation occurs, seek

medical advice.[6]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Immediately call

an ophthalmologist or a POISON CENTER.[8]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[6]

The following flowchart details the general first-aid response sequence.
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Exposure Occurs

Ensure Scene Safety
(Rescuer & Victim)

Identify Exposure Route

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water (15+ min)
Remove Contact Lenses

Move to Fresh Air
Provide Oxygen if Needed

Rinse Mouth
DO NOT Induce Vomiting

Seek Professional
Medical Attention

(Bring SDS)

Click to download full resolution via product page

Caption: General first-aid response for chemical exposure.

Fire-Fighting Measures
The compound is combustible.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Unsuitable Extinguishing Media: Avoid using a direct water jet.[8]
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Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
In the event of a spill, follow a structured response to ensure safety and proper cleanup.
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Spill Detected

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Prevent Entry into Drains
and Waterways

Clean-up Procedure

Sweep or shovel into a
suitable, closed container

for disposal. Avoid creating dust.

Dispose of waste according to
approved local regulations

Decontaminate Spill Area
and Equipment

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Toxicological and Ecological Information
Toxicological Effects

Acute Toxicity: Harmful if swallowed.[6]

Skin Irritation: Causes skin irritation.[7]

Eye Irritation: Causes serious eye irritation, with the potential for severe damage.[8]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[6][7]

Sensitization: No data available to indicate skin or respiratory sensitization.

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available.

Ecological Information
Avoid release into the environment.[8] Some related dicarboxylic acids are classified as harmful

to aquatic life.[8] Do not let the product enter drains or surface water.[6][8]

Disposal Considerations
Disposal of 3,5-Dioxocyclohexanecarboxylic acid and its containers must be conducted in

accordance with all local, regional, and national regulations. The substance should be disposed

of at an approved waste disposal plant. Do not dispose of it with household waste or allow it to

reach sewage systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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